Cas no 79869-74-2 (N,N'-dibenzyl-1-phenylethane-1,2-diamine)
79869-74-2 structure
Product Name:N,N'-dibenzyl-1-phenylethane-1,2-diamine
CAS No:79869-74-2
MF:C22H24N2
MW:316.439365386963
CID:984920
PubChem ID:284840
Update Time:2025-04-20
N,N'-dibenzyl-1-phenylethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- NSC-141134
- NSC141134
- NSC143253
- NSC-143253
- 79869-74-2
- N,N-DIBENZYL-1-PHENYL-ETHANE-1,2-DIAMINE
- DS-002057
- N,N'-dibenzyl-1-phenylethane-1,2-diamine
-
- Inchi: 1S/C22H24N2/c1-4-10-19(11-5-1)16-23-18-22(21-14-8-3-9-15-21)24-17-20-12-6-2-7-13-20/h1-15,22-24H,16-18H2
- InChI Key: PMEZXKXUCLALIY-UHFFFAOYSA-N
- SMILES: N(CC1C=CC=CC=1)C(C1C=CC=CC=1)CNCC1C=CC=CC=1
Computed Properties
- Exact Mass: 316.193948774g/mol
- Monoisotopic Mass: 316.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 24.1Ų
N,N'-dibenzyl-1-phenylethane-1,2-diamine Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
79869-74-2 (N,N'-dibenzyl-1-phenylethane-1,2-diamine) Related Products
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